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Compound Name: Mercury(II) chromate

Cat. No.: B081476 Get Quote

An In-depth Technical Guide on the Crystal Structure of Mercury(II) Chromate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the crystal structure of mercury(II)
chromate (HgCrO₄), a compound known for its complex solid-state chemistry. This document

details the crystallographic parameters of its various polymorphs and hydrated forms, outlines

the experimental protocols for their synthesis and structural determination, and presents key

structural features. The high toxicity of both mercury and hexavalent chromium necessitates

careful handling and adherence to strict safety protocols in all experimental procedures.

Crystallographic Data
Single-crystal X-ray diffraction studies have been instrumental in elucidating the detailed crystal

structures of different phases of mercury(II) chromate.[1] To date, two anhydrous polymorphs

(α-HgCrO₄ and β-HgCrO₄), a monohydrate (HgCrO₄·H₂O), and a hemihydrate (HgCrO₄·½H₂O)

have been structurally characterized.[1][2] The crystallographic data for these phases are

summarized in the tables below for clear comparison.

Table 1: Unit Cell Parameters of Mercury(II) Chromate Polymorphs and Hydrates
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Data sourced from multiple studies.[2][3][4][5]

Table 2: Selected Bond Distances and Coordination Environments
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Avg. Hg-O
Bond Length
(Å)

Cr
Coordination

Avg. Cr-O
Bond Length
(Å)

α-HgCrO₄

Distorted [HgO₇]

pentagonal

bipyramid

~2.11 (short

bonds)

Tetrahedral

(CrO₄²⁻)
~1.65

β-HgCrO₄

Slightly distorted

[HgO₆]

octahedra

Not specified
Tetrahedral

(CrO₄²⁻)
~1.65

HgCrO₄·H₂O

Nearly regular

[HgO₄(H₂O)₂]

octahedron and
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octahedron

Not specified
Tetrahedral

(CrO₄²⁻)
~1.65

HgCrO₄·½H₂O

Distorted
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bipyramid

2.05(2), 2.06(2)
Tetrahedral

(CrO₄²⁻)

~1.60 (terminal),

~1.70 (bridging)

Data compiled from various structural analyses.[2][3][5][6]

Structural Descriptions
The various forms of mercury(II) chromate exhibit distinct structural arrangements:

α-HgCrO₄: This monoclinic polymorph features mercury atoms that are almost linearly

bonded to two oxygen atoms from different chromate tetrahedra, forming endless zigzag

chains.[1][6] The coordination environment around the mercury atom can be described as a

distorted [HgO₇] pentagonal bipyramid, with the shorter Hg-O bonds directed towards the

apices.[2][3] The chromate tetrahedra have distinct bridging and terminal Cr-O bond lengths

of approximately 1.70 Å and 1.61 Å, respectively.[1][6]

β-HgCrO₄: This orthorhombic polymorph adopts the CrVO₄ (β-CrPO₄) structure type.[2][3] It

is composed of slightly distorted [HgO₆] octahedra.[2][3]
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HgCrO₄·H₂O: The monohydrate crystallizes in a unique triclinic structure. It is composed of

one nearly regular [HgO₄(H₂O)₂] octahedron and one considerably distorted [HgO₆]

octahedron.[2][3]

HgCrO₄·½H₂O: In the hemihydrate, each mercury atom is bonded to two oxygen atoms from

different chromate tetrahedra, forming endless chains with an O-Hg-O angle of 176.2(9)°.[5]

The water molecules are situated in cavities between these chains.[5] The coordination

polyhedron around the mercury atom is a distorted pentagonal bipyramid.[6]

Experimental Protocols
Synthesis of Mercury(II) Chromate
Two primary methods have been employed for the synthesis of mercury(II) chromate crystals

suitable for single-crystal X-ray diffraction.

3.1.1 Aqueous Precipitation

This is a common laboratory method for producing mercury(II) chromate.[1]

Reactants: A soluble mercury(II) salt, such as mercury(II) nitrate, and a soluble chromate

salt, like potassium chromate.[1]

Procedure:

Prepare aqueous solutions of mercury(II) nitrate and potassium chromate.

Under controlled pH and temperature, add the potassium chromate solution to the

mercury(II) nitrate solution. A 1:1 molar ratio is typically used for optimal yield and purity.[1]

The insoluble mercury(II) chromate will precipitate out of the solution.

The precipitate is then collected by filtration, washed with deionized water, and dried.

Notes: This method is known for its relatively high yield and purity.[1] Commercially available

mercury(II) chromate often consists of a mixture of different phases.[6]

3.1.2 Hydrothermal Synthesis
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This method has been successful in producing single crystals of α-HgCrO₄, β-HgCrO₄, and

HgCrO₄·H₂O.[2][3]

Reactants: Yellow mercury(II) oxide (HgO) and chromic acid (H₂CrO₄) of various

concentrations.[2][3]

Procedure:

Combine yellow HgO and chromic acid in a sealed vessel.

Heat the mixture under hydrothermal conditions at 200 °C for 4 days.[2][3]

Single crystals of the different mercury(II) chromate phases are formed.

Notes: The specific polymorph or hydrate obtained can be influenced by the concentration of

the chromic acid.

Single-Crystal X-ray Diffraction
The determination of the crystal structures of mercury(II) chromate phases is primarily

achieved through single-crystal X-ray diffraction.[1]

Instrumentation: A single-crystal X-ray diffractometer equipped with a suitable X-ray source

(e.g., Mo Kα radiation) and a detector.

Data Collection:

A suitable single crystal is selected and mounted on the diffractometer.

The unit cell parameters are determined.

Intensity data for a large number of reflections are collected.

Structure Solution and Refinement:

The collected data is processed, and corrections are applied.

The crystal structure is solved using direct methods or Patterson methods.
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The structural model is refined using least-squares methods to obtain precise atomic

positions, bond lengths, and bond angles.

Challenges: A significant challenge in the crystallographic study of mercury(II) chromate is

the "heavy-atom effect," where the strong X-ray scattering from the mercury atom can

obscure the signals from the lighter oxygen atoms.[1] This necessitates the use of high-

resolution data and advanced refinement techniques to accurately locate the oxygen atoms.

[1]
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General Synthesis Workflow for Mercury(II) Chromate

Aqueous Precipitation Hydrothermal Synthesis

Soluble Hg(II) Salt
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Caption: A diagram illustrating the two primary synthesis routes for mercury(II) chromate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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